Cas no 349117-88-0 (3-Iodo-N-propylbenzamide)

• Product Name: 3-Iodo-N-propylbenzamide
• CAS No: 349117-88-0
• MF: C₁₀H₁₂INO
• MW: 289.112854957581
• CID: 1466809
• PubChem ID: 3409108
• Update Time: 2025-04-20

3-Iodo-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-iodo-N-propyl-
• BS-32313
• RUOVLGURVMUCPS-UHFFFAOYSA-N
• AKOS008914748
• N-n-propyl-3-iodobenzamide
• 349117-88-0
• 3-iodo-N-propylbenzamide
• SCHEMBL1927576
• CS-0209853
• 3-Iodo-N-propylbenzamide

• Inchi： 1S/C10H12INO/c1-2-6-12-10(13)8-4-3-5-9(11)7-8/h3-5,7H,2,6H2,1H3,(H,12,13)
• InChI Key： RUOVLGURVMUCPS-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(NCCC)=O

Computed Properties

• Exact Mass: 288.99596
• Monoisotopic Mass: 288.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives